1-(3,6-diiodo-9H-carbazol-9-yl)-3-(1-piperidinyl)-2-propanol

• IUPAC Name: 1-(3,6-diiodocarbazol-9-yl)-3-piperidin-1-ylpropan-2-ol
• InChI: InChI=1S/C20H22I2N2O/c21-14-4-6-19-17(10-14)18-11-15(22)5-7-20(18)24(19)13-16(25)12-23-8-2-1-3-9-23/h4-7,10-11,16,25H,1-3,8-9,12-13H2
• InChI Key: XBSCNVFMRDPHJM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC(CN2C3=C(C=C(C=C3)I)C4=C2C=CC(=C4)I)O
• Molecular Formula: C20H22I2N2O
• DSSTOX Substance ID: DTXSID90385671
• Molecular Weight: 560.2 g/mol
• CAS RN: 5321-12-0

Description

1-(3,6-diiodo-9H-carbazol-9-yl)-3-(1-piperidinyl)-2-propanol, also known as DCPIB, is a small molecule inhibitor that has been found to be effective in blocking volume-regulated anion channels (VRACs) in cells. VRACs play an important role in cell volume regulation, and their dysregulation has been implicated in a number of diseases, including cancer and cystic fibrosis.

Mechanism of Action

1-(3,6-diiodo-9H-carbazol-9-yl)-3-(1-piperidinyl)-2-propanol blocks VRACs by binding to a specific site on the channel protein. This binding prevents the channel from opening, thereby inhibiting the flow of anions across the cell membrane. The exact mechanism by which 1-(3,6-diiodo-9H-carbazol-9-yl)-3-(1-piperidinyl)-2-propanol binds to the channel is not fully understood, but it is thought to involve interactions with specific amino acid residues on the channel protein.
Biochemical and Physiological Effects:
1-(3,6-diiodo-9H-carbazol-9-yl)-3-(1-piperidinyl)-2-propanol has been shown to have a number of biochemical and physiological effects. In cancer cells, 1-(3,6-diiodo-9H-carbazol-9-yl)-3-(1-piperidinyl)-2-propanol has been found to inhibit cell migration and invasion, suggesting that VRACs play a role in these processes. In neuronal cells, 1-(3,6-diiodo-9H-carbazol-9-yl)-3-(1-piperidinyl)-2-propanol has been found to reduce excitability and enhance synaptic transmission. In the heart, 1-(3,6-diiodo-9H-carbazol-9-yl)-3-(1-piperidinyl)-2-propanol has been found to reduce ischemia-reperfusion injury, while in the lung, it has been found to reduce edema formation.

Advantages and Limitations for Lab Experiments

1-(3,6-diiodo-9H-carbazol-9-yl)-3-(1-piperidinyl)-2-propanol has a number of advantages as a research tool. It is a small molecule that can easily penetrate cell membranes, making it useful for studying intracellular processes. It is also relatively easy to synthesize and purify, making it readily available for research. However, there are also some limitations to its use. 1-(3,6-diiodo-9H-carbazol-9-yl)-3-(1-piperidinyl)-2-propanol is not specific to VRACs and can also inhibit other ion channels, which may complicate interpretation of experimental results. Additionally, its effectiveness can vary depending on the cell type and experimental conditions used.

Future Directions

There are a number of future directions for research on 1-(3,6-diiodo-9H-carbazol-9-yl)-3-(1-piperidinyl)-2-propanol. One area of interest is the development of more specific inhibitors of VRACs that do not have the off-target effects of 1-(3,6-diiodo-9H-carbazol-9-yl)-3-(1-piperidinyl)-2-propanol. Another area of interest is the use of 1-(3,6-diiodo-9H-carbazol-9-yl)-3-(1-piperidinyl)-2-propanol as a therapeutic agent in diseases where VRAC dysregulation is implicated, such as cancer and cystic fibrosis. Finally, further research is needed to fully understand the mechanism of action of 1-(3,6-diiodo-9H-carbazol-9-yl)-3-(1-piperidinyl)-2-propanol and its effects on cellular processes.

Synthesis Methods

1-(3,6-diiodo-9H-carbazol-9-yl)-3-(1-piperidinyl)-2-propanol can be synthesized using a multistep process involving the reaction of 3,6-diiodocarbazole with piperidine, followed by reaction with 2-propanol. The final product is purified using column chromatography. The synthesis method has been described in detail in a number of scientific publications.

Scientific Research Applications

1-(3,6-diiodo-9H-carbazol-9-yl)-3-(1-piperidinyl)-2-propanol has been widely used as a research tool in a number of scientific fields, including cancer research, neuroscience, and physiology. Its ability to block VRACs makes it a useful tool for studying the role of these channels in various cellular processes. 1-(3,6-diiodo-9H-carbazol-9-yl)-3-(1-piperidinyl)-2-propanol has been used to investigate the role of VRACs in cancer cell migration and invasion, as well as in the regulation of neuronal excitability. It has also been used to study the physiological function of VRACs in various tissues, including the heart, lung, and kidney.